Cas no 1806371-50-5 (Ethyl 2-(3-bromopropyl)-6-iodobenzoate)

• Product Name: Ethyl 2-(3-bromopropyl)-6-iodobenzoate
• CAS No: 1806371-50-5
• MF: C₁₂H₁₄BrIO₂
• MW: 397.046835422516
• CID: 4957213
• Update Time: 2025-06-11

Ethyl 2-(3-bromopropyl)-6-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(3-bromopropyl)-6-iodobenzoate

• Inchi： 1S/C12H14BrIO2/c1-2-16-12(15)11-9(6-4-8-13)5-3-7-10(11)14/h3,5,7H,2,4,6,8H2,1H3
• InChI Key： KLUANGXDCQZBCF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(=O)OCC)CCCBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-(3-bromopropyl)-6-iodobenzoate

Ethyl 2-(3-bromopropyl)-6-iodobenzoate (CAS No. 1806371-50-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(3-bromopropyl)-6-iodobenzoate, identified by its CAS number 1806371-50-5, is a significant compound in the realm of pharmaceutical chemistry. This molecule, featuring a benzoate core substituted with both a bromopropyl group and an iodine atom, has garnered attention due to its utility as a versatile intermediate in the synthesis of various bioactive molecules. The strategic placement of these functional groups makes it a valuable building block for the development of novel therapeutic agents.

The benzoate moiety is well-known for its role in medicinal chemistry, often serving as a scaffold in the design of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. The presence of an iodine atom at the 6-position enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are fundamental in constructing complex organic molecules.

The 3-bromopropyl group introduces a longer alkyl chain, which can influence the pharmacokinetic properties of the final drug candidates. This modification can affect solubility, permeability, and metabolic stability, all critical factors in drug development. Recent studies have highlighted the importance of optimizing these structural features to achieve desired pharmacological profiles.

In the context of modern pharmaceutical research, Ethyl 2-(3-bromopropyl)-6-iodobenzoate has been employed in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have utilized this compound to develop novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The bromine and iodine atoms provide handles for further functionalization, allowing chemists to tailor the molecule to specific biological targets.

One notable application of Ethyl 2-(3-bromopropyl)-6-iodobenzoate is in the synthesis of antiviral agents. The benzoate core is a common motif in antiviral drugs due to its ability to interact with viral enzymes and disrupt replication cycles. By incorporating the bromopropyl and iodine substituents, researchers can enhance binding affinity and selectivity against viral targets. This approach has been particularly promising in the development of treatments for emerging viral infections.

Another area where Ethyl 2-(3-bromopropyl)-6-iodobenzoate has shown promise is in the field of neuropharmacology. The compound's structural features make it a suitable candidate for modulating neurotransmitter systems. For example, derivatives of this molecule have been investigated for their potential as serotonin receptor antagonists, which could have therapeutic implications in treating depression and anxiety disorders. The ability to fine-tune the pharmacological properties through structural modifications makes this intermediate highly valuable for drug discovery efforts.

The synthesis of Ethyl 2-(3-bromopropyl)-6-iodobenzoate typically involves multi-step organic transformations starting from commercially available precursors. The process often begins with the bromination of benzoic acid derivatives followed by esterification and subsequent introduction of the bromopropyl group. The final step involves iodination at the desired position using appropriate reagents. These synthetic routes highlight the compound's accessibility and utility in large-scale pharmaceutical production.

Recent advancements in synthetic methodologies have further enhanced the efficiency and scalability of producing Ethyl 2-(3-bromopropyl)-6-iodobenzoate. For instance, transition-metal-catalyzed reactions have been optimized to improve yields and reduce reaction times. These improvements are crucial for industrial applications where cost-effectiveness and reproducibility are paramount.

The growing interest in Ethyl 2-(3-bromopropyl)-6-iodobenzoate is also driven by its role in developing personalized medicine approaches. By leveraging its structural flexibility, researchers can generate libraries of derivatives with tailored properties for use in high-throughput screening campaigns. This strategy allows for rapid identification of lead compounds with optimal pharmacological profiles for individual patients.

In conclusion, Ethyl 2-(3-bromopropyl)-6-iodobenzoate (CAS No. 1806371-50-5) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases, including cancers, viral infections, and neurological disorders. The ongoing research into its synthetic applications and pharmacological potential underscores its importance in modern drug discovery efforts.